Cas no 81226-95-1 (2-Propen-1-one,3-(3-hydroxyphenyl)-1-phenyl-, (2E)-)

2-Propen-1-one,3-(3-hydroxyphenyl)-1-phenyl-, (2E)- structure
81226-95-1 structure
Product Name:2-Propen-1-one,3-(3-hydroxyphenyl)-1-phenyl-, (2E)-
CAS No:81226-95-1
MF:C15H12O2
MW:224.254584312439
CID:732350
PubChem ID:5358381
Update Time:2025-04-19

2-Propen-1-one,3-(3-hydroxyphenyl)-1-phenyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,3-(3-hydroxyphenyl)-1-phenyl-, (2E)-
    • (E)-3-(3-hydroxyphenyl)-1-phenylprop-2-en-1-one
    • NSC-247056
    • (E)-3-(3-hydroxyphenyl)-1-phenyl-prop-2-en-1-one
    • Chalcone, 2
    • 20426-49-7
    • FGLRWHNZUBAWJK-MDZDMXLPSA-N
    • 3-Hydroxychalcone
    • CHEMBL388322
    • (2E)-3-(3-Hydroxyphenyl)-1-phenyl-2-propen-1-one #
    • 3-(3-hydroxyphenyl)-1-phenylprop-2-en-1-one
    • SCHEMBL1524799
    • MFCD00205550
    • NSC247056
    • BDBM86003
    • 2-Propen-1-one, 3-(3-hydroxyphenyl)-1-phenyl-
    • AKOS002719605
    • 1-Phenyl-3-m-hydroxyphenyl-propenone
    • 81226-95-1
    • 3-hydroxy chalcone
    • Inchi: 1S/C15H12O2/c16-14-8-4-5-12(11-14)9-10-15(17)13-6-2-1-3-7-13/h1-11,16H/b10-9+
    • InChI Key: FGLRWHNZUBAWJK-MDZDMXLPSA-N
    • SMILES: OC1=CC=CC(=C1)/C=C/C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 224.083729621g/mol
  • Monoisotopic Mass: 224.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 37.3Ų
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